4-(3-Methoxybenzyl)aniline

• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 4-[(3-methoxyphenyl)methyl]aniline
• InChI: InChI=1S/C14H15NO/c1-16-14-4-2-3-12(10-14)9-11-5-7-13(15)8-6-11/h2-8,10H,9,15H2,1H3
• InChI Key: DLNDKIFENMRQCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2=CC=C(C=C2)N

Description

4-(3-Methoxybenzyl)aniline is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(3-Methoxybenzyl)nitrobenzene (0.50 g, 2.10 mmol) was dissolved in ETOH (25 mL) and 10% palladium on carbon (0.50 g) was added under a nitrogen stream. The reaction mixture was hydrogenated on a Parr shaker at 50 psi for 16 h. The reaction mixture was filtered and the filtrate was concentrated to give 0.34 g (77%) of 4-(3-methoxybenzyl)aniline as an oil. 1H NMR (CDCl3) δ7.15 (t, J=8.1 Hz, 1H), 6.95 (d, J=8.1 Hz, 2H), 6.70 (m, 3H), 6.60 (d, J=8.1 Hz, 2H), 3.85 (s, 2H), 3.75 (s, 3H), 3.45 (bs, 2H).